Cas no 39098-89-0 (2-Propenoyl chloride,3-(4-fluorophenyl)-)
39098-89-0 structure
Product Name:2-Propenoyl chloride,3-(4-fluorophenyl)-
CAS No:39098-89-0
MF:C9H6ClFO
MW:184.594745159149
CID:297249
Update Time:2024-01-27
2-Propenoyl chloride,3-(4-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoyl chloride,3-(4-fluorophenyl)-
- 3-(4-FLUOROPHENYL)-2-PROPENOYLHLORIDE
- 4-fluorocinnamoyl chloride
- 4-fluorocinnamyl chloride
- p-Fluor-cinnamoylchlorid
- 3-(4-FLUOROPHENYL)-2-PROPENOYLCHLORIDE
-
- Inchi: 1S/C9H6ClFO/c10-9(12)6-3-7-1-4-8(11)5-2-7/h1-6H/b6-3+
- InChI Key: GLBIKPKWQDIQCJ-ZZXKWVIFSA-N
- SMILES: C(Cl)(=O)/C=C/C1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 184.00900
- Monoisotopic Mass: 184.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.9
Experimental Properties
- PSA: 17.07000
- LogP: 2.60430
2-Propenoyl chloride,3-(4-fluorophenyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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